Cas no 207974-15-0 (1-Bromo-4-(1-isocyanatoethyl)benzene)

1-Bromo-4-(1-isocyanatoethyl)benzene structure
207974-15-0 structure
Product Name:1-Bromo-4-(1-isocyanatoethyl)benzene
CAS No:207974-15-0
Molecular Formula:C9H8NOBr
Molecular Weight:226.06992
MDL:MFCD00041411
CID:92386
PubChem ID:610983

1-Bromo-4-(1-isocyanatoethyl)benzene Properties

Names and Identifiers

    • 1-(4-Bromophenyl)ethyl isocyanate
    • (+/-)-1-(4-Bromophenyl)ethyl isocyanate
    • 4-Bromo-alpha-methylbenzyl isocyanate
    • 1-bromo-4-(1-isocyanatoethyl)benzene
    • 1-(4'-bromophenyl)ethyl hydrogen phthalate
    • 1-(4-bromophenyl)ethyl hydrogen phthalate
    • 1,2-Benzenedicarboxylic acid, mono[1-(4-bromophenyl)ethyl] ester
    • 1-bromo-4-(1-isocyanato-ethyl)-benzene
    • 4-bromophenylethyl isocyanate
    • ACMC-20mrfk
    • CTK0C2397
    • CS-0237298
    • SCHEMBL116213
    • AS-64324
    • (+/-)-1-(4-BROMOPHENYL)ETHYLISOCYANATE
    • DTXSID001289031
    • AKOS009158365
    • 207974-15-0
    • 1-Bromo-4-(1-isocyanatoethyl)benzene #
    • FT-0643443
    • A808917
    • Benzene, 1-bromo-4-(1-isocyanatoethyl)-
    • FT-0644803
    • MFCD00041411
    • EN300-181805
    • Benzidinehydrochloride
    • DB-042997
    • DB-054004
    • MDL： MFCD00041411
    • InChIKey： AKVAGWOVWQDTAF-UHFFFAOYSA-N
    • Inchi： InChI=1S/C9H8BrNO/c1-7(11-6-12)8-2-4-9(10)5-3-8/h2-5,7H,1H3
    • SMILES： CC(C1=CC=C(C=C1)Br)N=C=O

Computed Properties

  • Exact Mass: 224.97894
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 224.97893g/mol
  • Heavy Atom Count: 12
  • Complexity: 181
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.8
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • PSA: 29.43
  • Refractive Index: 1.5565
  • Boiling Point: 145-147°C 7mm
  • Flash Point: 145-147°C/7mm
  • Color/Form: Colorless liquid
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive
  • Density: 1.39

1-Bromo-4-(1-isocyanatoethyl)benzene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002JV3-250mg
Benzene, 1-bromo-4-(1-isocyanatoethyl)-
 207974-15-0 95%
250mg
 $83.00
A2B Chem LLC
AB18255-250mg
Benzene, 1-bromo-4-(1-isocyanatoethyl)-
 207974-15-0 95%
250mg
 $55.00 2024-04-20
abcr
AB148075-1 g
(+/-)-1-(4-Bromophenyl)ethyl isocyanate, 95%; .
 207974-15-0 95%
1 g
 €124.00 2023-07-20
Ambeed
A188743-1g
(+/-)-1-(4-Bromophenyl)ethylisocyanate
 207974-15-0 97%
1g
 $69.0 2024-07-28
Enamine
EN300-181805-0.05g
1-bromo-4-(1-isocyanatoethyl)benzene
 207974-15-0 95%
0.05g
 $19.0 2023-09-19
eNovation Chemicals LLC
D764009-1g
Benzene, 1-bromo-4-(1-isocyanatoethyl)-
 207974-15-0 97%
1g
 $275 2022-10-16
TRC
B394063-100mg
1-Bromo-4-(1-isocyanatoethyl)benzene
 207974-15-0
100mg
 $ 50.00 2022-06-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L11836-1g
(±)-1-(4-Bromophenyl)ethyl isocyanate, 97%
 207974-15-0 97%
1g
 ￥1945.00 2023-01-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1307968-50mg
1-Bromo-4-(1-isocyanatoethyl)benzene
 207974-15-0 97%
50mg
 ￥1096.00

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Amadis Chemical Company Limited
(CAS:207974-15-0)1-Bromo-4-(1-isocyanatoethyl)benzene
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